Cas no 2171621-49-9 (1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide)

• Product Name: 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide
• CAS No: 2171621-49-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 6069536
• PubChem ID: 165721252
• Update Time: 2025-06-11

1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide
• 2171621-49-9
• EN300-1281469

• Inchi： 1S/C10H17N3O2/c1-6-7(2-4-12-6)10(15)13-5-3-8(13)9(11)14/h6-8,12H,2-5H2,1H3,(H2,11,14)
• InChI Key： HBDWRWXKJLGPDX-UHFFFAOYSA-N
• SMILES： O=C(C1CCNC1C)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.4Ų

Additional information on 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide

Comprehensive Overview of 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide (CAS No. 2171621-49-9)

The compound 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide (CAS No. 2171621-49-9) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This heterocyclic molecule combines a 2-methylpyrrolidine moiety with an azetidine-2-carboxamide scaffold, making it a promising candidate for drug discovery. Researchers are particularly interested in its role as a building block for novel small-molecule inhibitors and its potential in targeting protein-protein interactions.

In recent years, the demand for azetidine derivatives has surged, driven by their versatility in medicinal chemistry. The 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide structure is notable for its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing drug-like properties. Its CAS No. 2171621-49-9 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

One of the key advantages of this compound lies in its potential application in central nervous system (CNS) drug development. The 2-methylpyrrolidine group enhances blood-brain barrier permeability, a feature highly sought after in neurotherapeutics. Additionally, the azetidine-2-carboxamide core contributes to metabolic stability, addressing a common challenge in pharmacokinetic optimization. These attributes align with current trends in precision medicine and personalized therapies.

Synthetic routes to 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide often involve multi-step organic transformations, including amide coupling and ring-closing reactions. The compound's CAS No. 2171621-49-9 serves as a unique identifier in patent literature, where it appears in claims related to kinase inhibition and GPCR modulation. Its molecular weight (212.25 g/mol) and chiral centers also make it an interesting subject for asymmetric synthesis studies.

From a commercial perspective, suppliers of 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide often highlight its >95% purity by HPLC, meeting the stringent requirements of preclinical research. The compound's stability under various pH conditions and solubility profiles are frequently discussed in technical datasheets, addressing common queries from medicinal chemists. These characteristics position it as a valuable intermediate in lead optimization campaigns.

Emerging research suggests potential applications of this compound beyond traditional small-molecule drugs. Its azetidine-carboxamide structure shows promise in prodrug design and targeted delivery systems, particularly in oncology. The 2-methylpyrrolidine component may contribute to tissue-specific accumulation, a hot topic in current drug delivery research. Such applications are increasingly relevant as the pharmaceutical industry shifts toward more sophisticated therapeutic modalities.

Quality control of 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide typically involves advanced analytical techniques including LC-MS, NMR spectroscopy, and chiral HPLC. The compound's CAS No. 2171621-49-9 serves as a crucial reference in regulatory documentation and material transfer agreements. Recent publications have explored its crystalline forms, an important consideration for formulation development and intellectual property protection.

In computational chemistry, molecular docking studies of 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide have revealed interesting binding patterns with various biological targets. The compound's conformational flexibility, combined with its azetidine ring constraint, creates unique opportunities for structure-activity relationship (SAR) exploration. These in silico findings complement experimental data in rational drug design workflows.

The environmental fate and green chemistry aspects of synthesizing 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide are gaining attention in line with sustainable pharmaceutical manufacturing trends. Researchers are investigating catalytic methods to prepare this scaffold with reduced solvent waste and energy consumption. Such approaches address growing concerns about the ecological footprint of drug discovery while maintaining the compound's structural integrity.

Patent analysis reveals an increasing number of applications citing CAS No. 2171621-49-9, particularly in areas of inflammation and metabolic disorders. The compound's privileged structure makes it a versatile starting point for library synthesis in hit-to-lead programs. Its appearance in recent patent literature underscores its potential value in addressing unmet medical needs through innovative chemical approaches.

As the pharmaceutical industry continues to explore novel chemical space, 1-(2-methylpyrrolidine-3-carbonyl)azetidine-2-carboxamide represents an important example of how hybrid heterocyclic systems can yield promising bioactive molecules. Its combination of pyrrolidine and azetidine features bridges traditional medicinal chemistry with contemporary drug discovery paradigms, offering multiple vectors for structural modification and optimization.